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Compound of Interest

(4-Thien-2-yltetrahydropyran-4-
Compound Name:
yl)methylamine

Cat. No.: B1604254

An In-depth Technical Guide to the Physical and Chemical Properties of (4-Thien-2-
yltetrahydropyran-4-yl)methylamine

Introduction

(4-Thien-2-yltetrahydropyran-4-yl)methylamine is a unique heterocyclic compound that
incorporates three key chemical motifs: a saturated tetrahydropyran (oxane) ring, an aromatic
thiophene moiety, and a primary aminomethyl group. This trifunctional architecture makes it a
compound of significant interest for researchers in medicinal chemistry and materials science.
The primary amine serves as a versatile synthetic handle and a basic center for salt formation,
the thiophene ring provides a t-rich aromatic system that can engage in various electronic
interactions, and the tetrahydropyran core acts as a rigid, non-planar scaffold.

This guide provides a comprehensive technical overview of the known and predicted properties
of this compound. As a senior application scientist, the goal is not merely to list data but to
provide context, explain the causality behind its chemical behavior, and offer field-proven
insights into its analysis and potential manipulation. The protocols described herein are
designed as self-validating systems, ensuring that researchers can confidently characterize
and utilize this molecule in their development pipelines.

Chemical Identity and Structure
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The unambiguous identification of a compound is the foundation of all subsequent research.
The key identifiers for (4-Thien-2-yltetrahydropyran-4-yl)methylamine are summarized

below.
Identifier Value Source
CAS Number 906422-74-0 [1][2]

(4-thiophen-2-yloxan-4-
IUPAC Name _ [2]
yl)methanamine

Molecular Formula C10H1sNOS [1][2]
Molecular Weight 197.30 g/mol [1112]
Canonical SMILES C1COCCC1(CN)C2=CC=CS2 [2]

InChi Key LBEBHUWSRFXHQR- (2]

UHFFFAOYSA-N

4-thien-2-yltetrahydropyran-4-
yl methylamine, 4-

Synonyms ) ] [1][2]
(Aminomethyl)-4-(thien-2-

yhtetrahydro-2H-pyran

The structure is characterized by a quaternary carbon at the 4-position of the tetrahydropyran
ring, which is substituted with both a thiophen-2-yl group and an aminomethyl group.
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(4-Thien-2-yltetrahydropyran-4-yl)methylamine

Functionality Core Structure Functionality

Primary Amine (-CH2NH2)
Nucleophilic & Basic Center

Tetrahydropyran Scaffold
Rigid, Saturated Heterocycle

Thiophene Ring
1-Rich Aromatic System
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Electrophilic Substitution
(e.g., Halogenation at C5)
Nucleophilic Attack / Basicity
(e.g., Acylation, Alkylation)
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Tetrahydro-4H-pyran-4-one (4-Thien-2-yltetrahydropyran-4-y)methylamine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1604254?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

